Cas no 155170-47-1 (2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI))
155170-47-1 structure
Product Name:2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)
CAS No:155170-47-1
MF:C8H7NO2
MW:149.146682024002
CID:106883
Update Time:2023-04-02
2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-(3-pyridinyl)-, (Z)- (9CI)
- 2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)
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- Inchi: 1S/C8H7NO2/c10-8(11)4-3-7-2-1-5-9-6-7/h1-6H,(H,10,11)/b4-3-
- InChI Key: VUVORVXMOLQFMO-ARJAWSKDSA-N
- SMILES: C(O)(=O)/C=C\C1=CC=CN=C1
Computed Properties
- Exact Mass: 149.048
- Monoisotopic Mass: 149.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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